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Compound of Interest

Compound Name: Hexafluoropropylene oxide

Cat. No.: B1215417 Get Quote

This guide provides an in-depth overview of the safety precautions for hexafluoropropylene
oxide (HFPO), designed for researchers, scientists, and professionals in drug development. It

consolidates critical information from safety data sheets and regulatory sources, emphasizing

proper handling, emergency procedures, and personal protection.

Hazard Identification and Classification
Hexafluoropropylene oxide is a colorless, odorless gas that is typically shipped as a liquefied

gas under pressure.[1][2] It is classified as a hazardous substance with the following primary

concerns:

Acute Toxicity: Toxic if inhaled.[3][4]

Irritation: May cause respiratory irritation.[3][4] It can also cause skin and serious eye

irritation.[1]

Organ Toxicity: May cause damage to organs through prolonged or repeated exposure.[3][4]

Physical Hazard: Contains gas under pressure; may explode if heated.[1][5] Contact with the

liquefied gas can cause frostbite.[1][2]

GHS Hazard Statements: H331, H335, H373, H280.[1][3]

Exposure Controls and Personal Protection
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Strict adherence to exposure controls and the use of appropriate Personal Protective

Equipment (PPE) are mandatory to ensure safety when handling HFPO.

Engineering Controls
Operations involving HFPO should be conducted in a well-ventilated area, preferably within a

chemical fume hood.[3][4][6] Use non-sparking, explosion-proof ventilation systems and

electrical equipment.[6] Emergency exits and risk-elimination areas should be clearly

designated.[3][4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial. The following table summarizes the required

equipment.
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Body Part Protection Standard/Specification

Eyes/Face

Tightly fitting safety goggles

with side-shields or a full-face

shield.

Conforming to EN 166 (EU) or

NIOSH (US).[3][4]

Skin

Chemical-resistant, impervious

clothing. Fire/flame resistant

garments.

Ensure clothing prevents any

possibility of skin contact.[3][4]

Hands
Chemical impermeable gloves

(e.g., neoprene, butyl rubber).

Gloves must be inspected prior

to use and satisfy

specifications of EU Directive

89/686/EEC and EN 374.[3][4]

[7]

Respiratory

Use a full-face respirator with

an appropriate cartridge for

organic gases if exposure

limits are exceeded or irritation

is experienced. For unknown

atmospheres or emergencies,

a Self-Contained Breathing

Apparatus (SCBA) is required.

[1][3][4][8]

Respiratory protection program

should meet OSHA 29 CFR

1910.134 and ANSI Z88.2

requirements.

Safe Handling, Storage, and Disposal
Precautions for Safe Handling

Avoid breathing gas, mists, or vapors.[3][4]

Avoid contact with skin and eyes.[3]

Use only in well-ventilated areas or outdoors.[3][4]

Handle cylinders with care, using equipment rated for cylinder pressure.[8][9]
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Prevent fire caused by electrostatic discharge; use non-sparking tools and ground all

equipment.[3][6]

Do not eat, drink, or smoke in handling areas.[8]

Keep containers away from heat sources, naked flames, or metals heated above 300-400 °C

to prevent thermal decomposition into toxic gases.[5][8]

Conditions for Safe Storage
Store in a dry, cool, and well-ventilated place.[3][4]

Keep containers tightly closed and sealed until ready for use.[3][8]

Store locked up.[3][4]

Protect cylinders from direct sunlight and physical damage. Cylinder temperatures should

not exceed 52 °C (125 °F).[9][10]

Store apart from incompatible materials such as acids, bases, oxidizing and reducing agents.

[1][3]

Special Concern: HFPO can rearrange to the more toxic hexafluoroacetone (HFA) in the

presence of Lewis acids, a reaction catalyzed by corrosion by-products in carbon steel

containers. It is recommended to use product in carbon steel containers within 90 days of

shipping and store them below 25 °C (77 °F).[10][11] Stainless steel containers are

preferred.[11]

Disposal
Dispose of contents and containers at an appropriate treatment and disposal facility in

accordance with all local, regional, and national regulations.[3][4] Incineration in a suitable

facility is often recommended.[5]

Emergency and First-Aid Procedures
Immediate action is critical in the event of an exposure or accident.
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Accidental Release Measures
Evacuate: Immediately evacuate personnel to safe areas, keeping people upwind of the

spill/leak.[3][4]

Isolate: Isolate the spill or leak area for at least 100 meters (330 feet) in all directions. For a

large spill, consider an initial downwind evacuation for at least 500 meters (1/3 mile).[1][2]

[12]

Ventilate: Ensure adequate ventilation.[3][4]

Control Ignition Sources: Remove all sources of ignition.[3][4]

Containment: Prevent further leakage if it is safe to do so. Do not let the chemical enter

drains.[3]

Cleanup: Collect and arrange for disposal. Adhered or collected material should be promptly

disposed of.[3]

First-Aid Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 13 Tech Support

https://www.chemicalbook.com/msds/hexafluoropropylene-oxide.pdf
https://www.echemi.com/sds/hexafluoropropyleneoxide-pid_Seven31171.html
https://pubchem.ncbi.nlm.nih.gov/compound/Hexafluoropropylene-oxide
https://cameochemicals.noaa.gov/chemical/844
https://cameochemicals.noaa.gov/report?key=CH844
https://www.chemicalbook.com/msds/hexafluoropropylene-oxide.pdf
https://www.echemi.com/sds/hexafluoropropyleneoxide-pid_Seven31171.html
https://www.chemicalbook.com/msds/hexafluoropropylene-oxide.pdf
https://www.echemi.com/sds/hexafluoropropyleneoxide-pid_Seven31171.html
https://www.chemicalbook.com/msds/hexafluoropropylene-oxide.pdf
https://www.chemicalbook.com/msds/hexafluoropropylene-oxide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First-Aid Instructions

Inhalation

Move the victim to fresh air immediately. If

breathing is difficult, give oxygen. If not

breathing, give artificial respiration (do not use

mouth-to-mouth). Get emergency medical help

immediately.[1][3][4]

Skin Contact

Take off contaminated clothing immediately. For

gas exposure, wash with soap and plenty of

water. For contact with liquefied gas (frostbite),

gently wash affected areas with cold water. Do

not remove clothing that is frozen to the skin.

Seek immediate medical attention.[1][2][3]

Eye Contact

First check for and remove any contact lenses.

Immediately flush eyes with plenty of water or

normal saline for at least 15-20 minutes,

keeping eyelids open. Consult a doctor

immediately.[1][3][6]

Ingestion

Ingestion is not a likely route of exposure for a

gas. If it occurs, rinse the mouth with water. Do

not induce vomiting. Never give anything by

mouth to an unconscious person. Call a doctor

or Poison Control Center immediately.[3]

Firefighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide (CO2), water spray, fog, or alcohol-

resistant foam.[1][2][3]

Specific Hazards: The container may rupture violently or rocket if heated.[1][2]

Decomposition at high temperatures (500-800 °C) can produce carbonyl fluoride (COF2),

which readily hydrolyzes to hydrofluoric acid.[1]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear for firefighting.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 13 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Hexafluoropropylene-oxide
https://www.chemicalbook.com/msds/hexafluoropropylene-oxide.pdf
https://www.echemi.com/sds/hexafluoropropyleneoxide-pid_Seven31171.html
https://pubchem.ncbi.nlm.nih.gov/compound/Hexafluoropropylene-oxide
https://cameochemicals.noaa.gov/chemical/844
https://www.chemicalbook.com/msds/hexafluoropropylene-oxide.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Hexafluoropropylene-oxide
https://www.chemicalbook.com/msds/hexafluoropropylene-oxide.pdf
https://store.apolloscientific.co.uk/storage/msds/PC4645_msds.pdf
https://www.chemicalbook.com/msds/hexafluoropropylene-oxide.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Hexafluoropropylene-oxide
https://cameochemicals.noaa.gov/chemical/844
https://www.chemicalbook.com/msds/hexafluoropropylene-oxide.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Hexafluoropropylene-oxide
https://cameochemicals.noaa.gov/chemical/844
https://pubchem.ncbi.nlm.nih.gov/compound/Hexafluoropropylene-oxide
https://www.chemicalbook.com/msds/hexafluoropropylene-oxide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure: Fight fire from a maximum distance. If it can be done safely, move undamaged

containers away from the fire area.[2][12]

Physicochemical and Toxicological Data
While comprehensive, publicly available toxicological data is limited, the following tables

summarize known properties.

Physical and Chemical Properties
Property Value

Molecular Formula C3F6O[3]

Molecular Weight 166.02 g/mol [3]

Physical State Colorless, odorless gas.[1][2]

Boiling Point -27.8 °C (-18 °F) at 760 mmHg[1][5]

Melting Point -128.9 °C (-200 °F)[1]

Flammability Non-flammable gas.[11][13]

Toxicological Data
No official occupational exposure limits (e.g., PEL, TLV) have been established for

hexafluoropropylene.[14] However, some manufacturers have set internal limits, which may

range from 0.5 to 2 ppm as an 8-hour time-weighted average.[13]
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Endpoint Value Species Route Remarks

LC50 7651 mg/L (72 h)
Zebrafish

(embryo)
Immersion

Data for HFPO-

dimer acid

(GenX), not

HFPO monomer.

[15][16]

NOAEL
50 ppm (37

days)
Rat Inhalation

May cause

damage to the

nervous system

through

prolonged or

repeated

exposure.[10]

Target Organs

Kidney, Nervous

System[10][13]

[14]

- Inhalation

Repeated

exposure studies

have identified

the kidney as a

primary target

organ.[13]

Experimental Protocols
Detailed experimental protocols are not provided in safety data sheets. However, the hazard

classification "Toxic if inhaled" (H331) is typically determined through studies following

standardized guidelines, such as the OECD Guideline for the Testing of Chemicals, Test No.

403: Acute Inhalation Toxicity.

Representative Protocol: Acute Inhalation Toxicity
(OECD 403)
This protocol provides a general methodology for assessing the inhalation toxicity of a

substance like HFPO.

Objective: To determine the median lethal concentration (LC50) of a test substance after a

short-term inhalation exposure.
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Test Animals: Typically, young adult rats are used, housed in individual cages. Animals are

acclimatized for at least 5 days before the test.

Test Substance Administration: The test substance (HFPO gas) is administered via a whole-

body or nose-only inhalation exposure chamber. The concentration of the gas is precisely

controlled and monitored throughout the exposure period.

Exposure: A single exposure of a specified duration, typically 4 hours, is performed.

Dosage Groups: Multiple groups of animals are exposed to different, graded concentrations

of the test substance. A control group is exposed to filtered air under identical conditions.

Post-Exposure Observation: Animals are observed for mortality, clinical signs of toxicity (e.g.,

changes in skin, fur, eyes, respiratory patterns, and behavior), and body weight changes for

a period of 14 days.

Pathology: All animals (including those that die during the test and survivors at the end of the

observation period) undergo a gross necropsy.

Data Analysis: The LC50 value is calculated using appropriate statistical methods (e.g.,

probit analysis) based on the mortality data from the different concentration groups.

Visualized Safety Workflows
The following diagrams illustrate key safety processes related to HFPO.
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Hazard Identification

Prevention & Control

Incident Response

Hexafluoropropylene Oxide (HFPO)
H331: Toxic if inhaled

H335: May cause respiratory irritation
H373: May cause organ damage

H280: Gas under pressure

P260: Do not breathe gas
P271: Use in well-ventilated area

P280: Wear protective gloves/clothing/eye protection

First Aid
P304+P340: IF INHALED, move to fresh air

P316: Get emergency medical help

 If Exposure Occurs

P403: Store in a well-ventilated place
P405: Store locked up

P233: Keep container tightly closed

Engineering Controls:
Fume Hood, Grounded Equipment

Accidental Release
Isolate (100m+), Ventilate, No ignition sources

Firefighting
Use CO2, Dry Chemical, Water Spray

Wear SCBA

Click to download full resolution via product page

Caption: Logical workflow for HFPO safety, from hazard identification to preventative controls

and emergency response.
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Phase 1: Preparation

Phase 2: Exposure

Phase 3: Observation & Analysis

Test Substance Characterization
(HFPO Purity Analysis)

Animal Acclimatization
(e.g., Young Adult Rats, >5 days)

Dose Range-Finding Study
(Preliminary Test)

Exposure to Graded Concentrations
(Control, Low, Mid, High Dose Groups)

 Main Study

Inhalation Chamber Operation
(4-hour exposure, whole-body/nose-only)

Post-Exposure Observation
(14 Days for clinical signs & mortality)

Data Collection
(Body Weights, Necropsy Findings)

Statistical Analysis
(LC50 Calculation via Probit Analysis)

Click to download full resolution via product page
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Caption: Representative experimental workflow for an acute inhalation toxicity study (based on

OECD 403).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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